Cas no 1087792-67-3 (4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine)

• Product Name: 4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine
• CAS No: 1087792-67-3
• MF: C₁₀H₉FN₂S
• MW: 208.255264043808
• CID: 4570797
• Update Time: 2025-10-30

4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-fluorophenyl)methyl]-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-[(4-fluorophenyl)methyl]-
• 4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine

• Inchi： 1S/C10H9FN2S/c11-8-3-1-7(2-4-8)5-9-6-14-10(12)13-9/h1-4,6H,5H2,(H2,12,13)
• InChI Key： KETYJLJOLMTSNE-UHFFFAOYSA-N
• SMILES： S1C=C(CC2=CC=C(F)C=C2)N=C1N

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 354.2±22.0 °C at 760 mmHg
• Flash Point: 168.0±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine

4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine: A Comprehensive Overview

The compound with CAS No. 1087792-67-3, known as 4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and chemical versatility. The presence of a fluorophenyl group further enhances its reactivity and selectivity, making it a valuable molecule for both academic research and industrial applications.

Thiazole derivatives have been extensively studied for their role in medicinal chemistry, particularly in the development of novel therapeutic agents. The 1,3-thiazole ring in this compound serves as a versatile scaffold for various functional groups, enabling the design of molecules with specific pharmacological properties. Recent studies have highlighted the potential of 4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine as a promising candidate for anti-tumor and anti-inflammatory drug development. Its ability to modulate key cellular pathways makes it a subject of interest for researchers exploring new treatment options for chronic diseases.

The synthesis of 4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The incorporation of the fluorophenyl group is achieved through a Friedel-Crafts alkylation reaction, followed by cyclization to form the thiazole ring. This method ensures high yield and purity, making it suitable for large-scale production. The compound's stability under various conditions has been thoroughly investigated, confirming its suitability for use in diverse chemical environments.

One of the most notable features of 4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine is its ability to exhibit selective biological activity. Recent research has demonstrated its potent inhibitory effects on key enzymes involved in inflammation and cancer progression. For instance, studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammatory responses. Additionally, its anti-proliferative effects on cancer cells have been validated through in vitro and in vivo experiments, suggesting its potential as a chemotherapeutic agent.

The application of 4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine extends beyond the pharmaceutical industry. Its unique electronic properties make it a valuable component in the development of advanced materials, such as sensors and electronic devices. Researchers have explored its use as a building block for constructing functional polymers and self-assembled monolayers, leveraging its ability to form stable interactions with other molecules.

In terms of environmental impact, 4-(4-Fluorophenyl)methyl-1,3-thiazol-2-amine has been shown to degrade efficiently under aerobic conditions, reducing concerns about long-term environmental persistence. This characteristic aligns with growing demands for sustainable chemical practices and eco-friendly product development.

Looking ahead, the continued exploration of 4-(4-fluorophenyl)methyl -1 , 3 -thiazol -2 -amine 's properties is expected to unlock new opportunities across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key molecule for future innovations in drug discovery and materials science.

In conclusion,4-(4-fluorophenyl)methyl -1 , 3 -thiazol -2 -amine represents a significant advancement in the field of organic chemistry. Its unique combination of structural features and functional properties makes it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and mechanisms of action for this compound,the future looks promising for its integration into cutting-edge technologies and therapeutic solutions.